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Compound of Interest

Compound Name: 4,5-dinitro-1H-imidazole

Cat. No.: B100364 Get Quote

A comprehensive comparison of the energetic properties of 4,5-dinitro-1H-imidazole (4,5-

DNIM) with industry-standard explosives—TNT, RDX, and HMX—reveals its potential as a

noteworthy contender in the field of energetic materials. This guide synthesizes available data

to provide researchers, scientists, and drug development professionals with a clear, data-driven

analysis of its performance characteristics.

While experimental data for 4,5-DNIM remains limited in open-literature sources, theoretical

calculations and comparisons with its isomers and derivatives offer valuable insights into its

energetic potential. This guide presents a side-by-side comparison of key performance metrics,

details the experimental protocols used to determine these properties, and provides a logical

workflow for the evaluation of new energetic materials.

Comparative Performance Data
The following table summarizes the key performance characteristics of 4,5-dinitro-1H-
imidazole against well-established energetic materials. It is important to note that the data for

4,5-DNIM is primarily based on theoretical calculations due to the scarcity of published

experimental results.
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Property
4,5-Dinitro-1H-
imidazole (4,5-
DNIM)

TNT
(Trinitrotoluen
e)

RDX
(Cyclotrimethy
lene-
trinitramine)

HMX
(Octogen)

Chemical

Formula
C₃H₂N₄O₄ C₇H₅N₃O₆ C₃H₆N₆O₆ C₄H₈N₈O₈

Density (g/cm³)
~1.85

(calculated)
1.65 1.82 1.91

Detonation

Velocity (m/s)

~8,500

(calculated)
6,900 8,750 9,100

Detonation

Pressure (GPa)
~32 (calculated) 21 34 39

Impact

Sensitivity

Likely low (based

on isomers)
Low (Reference) Moderate High

Friction

Sensitivity

Likely low (based

on isomers)
Low Moderate High

Note: Data for TNT, RDX, and HMX are established experimental values. Data for 4,5-DNIM

are estimates based on computational studies and comparison with related compounds.

Experimental Protocols
The performance metrics presented in this guide are determined through a series of

standardized and rigorous experimental tests. The following are detailed methodologies for the

key experiments cited.

Detonation Velocity Measurement
Principle: Detonation velocity is the speed at which a detonation wave propagates through an

explosive. It is a primary measure of an explosive's performance.

Methodology (Dautriche Method):
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A cylindrical charge of the explosive being tested is prepared with a specific diameter and

density.

Two holes are drilled into the charge at a precisely known distance from each other.

A detonating cord of a known detonation velocity is inserted through the holes, forming a "V"

shape.

The explosive charge is initiated at one end.

As the detonation front travels down the charge, it initiates the two ends of the detonating

cord at different times.

The two detonation waves in the cord travel towards each other and collide.

The point of collision is marked on a lead or steel plate placed under the cord.

By measuring the distance from the center of the cord to the collision point, and knowing the

detonation velocity of the cord, the time difference between the initiation of the two ends of

the cord can be calculated.

The detonation velocity of the test explosive is then calculated by dividing the known

distance between the two holes in the charge by the calculated time difference.

Detonation Pressure Measurement
Principle: Detonation pressure is the immense pressure generated at the detonation front. It is

a key indicator of an explosive's brisance or shattering power.

Methodology (Plate Dent Test):

A standardized block of a soft metal, typically lead or steel, is used as a witness plate.

A cylindrical charge of the explosive is placed in direct contact with the center of the witness

plate.

The explosive is initiated from the end not in contact with the plate.
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The detonation wave strikes the plate, creating a dent.

The depth and volume of the dent are precisely measured.

These measurements are then compared to calibration curves generated from explosives

with known detonation pressures to determine the detonation pressure of the test sample.

Impact Sensitivity Testing
Principle: Impact sensitivity measures the susceptibility of an explosive to detonation or

decomposition when subjected to a sudden impact.

Methodology (BAM Fallhammer Test):

A small, precisely weighed sample of the explosive is placed in a standardized apparatus

consisting of a steel anvil and a guide for a falling weight.

A cylindrical steel striker is placed on top of the sample.

A weight is dropped from a specified height onto the striker.

The test is repeated multiple times at various drop heights.

The height at which there is a 50% probability of causing an explosion (audible report, flash,

or smoke) is determined statistically (the H₅₀ value). A lower H₅₀ value indicates greater

sensitivity.

Friction Sensitivity Testing
Principle: Friction sensitivity assesses the tendency of an explosive to initiate when subjected

to frictional forces.

Methodology (BAM Friction Test):

A small amount of the explosive material is spread on a porcelain plate.

A porcelain pin is placed on the sample with a specific, adjustable load applied.

The porcelain plate is then moved back and forth under the pin in a controlled manner.
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The test is conducted with varying loads.

The lowest load at which a flame, crackling, or explosion occurs is recorded. A lower value

indicates higher friction sensitivity.

Evaluation Workflow for New Energetic Materials
The development and characterization of a new energetic material like 4,5-dinitro-1H-
imidazole follows a structured and logical progression to ensure a thorough understanding of

its performance and safety characteristics.
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Figure 1. A typical workflow for the comprehensive evaluation of a new energetic material, from

initial synthesis to advanced performance modeling.

To cite this document: BenchChem. [Performance Showdown: 4,5-Dinitro-1H-imidazole
Versus Traditional Energetic Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100364#performance-comparison-of-4-5-dinitro-1h-
imidazole-with-other-energetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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